Cas no 1935121-66-6 (6-(2-Thia-5-azabicyclo[2.2.1]heptan-5-yl)pyridine-3-carbaldehyde)

• Product Name: 6-(2-Thia-5-azabicyclo[2.2.1]heptan-5-yl)pyridine-3-carbaldehyde
• CAS No: 1935121-66-6
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 5830804
• PubChem ID: 130689762
• Update Time: 2025-10-31

6-(2-Thia-5-azabicyclo[2.2.1]heptan-5-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(2-Thia-5-azabicyclo[2.2.1]heptan-5-yl)pyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde, 6-(2-thia-5-azabicyclo[2.2.1]hept-5-yl)-
• EN300-725955
• 1935121-66-6
• 6-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-3-carbaldehyde

• Inchi： 1S/C11H12N2OS/c14-6-8-1-2-11(12-4-8)13-5-10-3-9(13)7-15-10/h1-2,4,6,9-10H,3,5,7H2
• InChI Key： BZZSCQKAZUAIHO-UHFFFAOYSA-N
• SMILES： C1=NC(N2CC3CC2CS3)=CC=C1C=O

Computed Properties

• Exact Mass: 220.06703418g/mol
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.5Ų

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 447.2±45.0 °C(Predicted)
• pka: 6.33±0.29(Predicted)

Additional information on 6-(2-Thia-5-azabicyclo[2.2.1]heptan-5-yl)pyridine-3-carbaldehyde

Introduction to 6-(2-Thia-5-azabicyclo[2.2.1]heptan-5-yl)pyridine-3-carbaldehyde (CAS No. 1935121-66-6)

6-(2-Thia-5-azabicyclo[2.2.1]heptan-5-yl)pyridine-3-carbaldehyde, identified by its CAS number 1935121-66-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a fused bicyclic structure, which contributes to its unique chemical properties and potential biological activities. The presence of both sulfur and nitrogen atoms within its framework suggests a rich interplay of electronic and steric effects, making it a promising candidate for further exploration in drug discovery.

The structural motif of 2-Thia-5-azabicyclo[2.2.1]heptan-5-yl is particularly noteworthy, as it introduces conformational constraints that can influence the compound's binding affinity and selectivity towards biological targets. This bicyclic scaffold is part of a larger family of azabicycloalkanes, which have been extensively studied for their potential applications in medicinal chemistry due to their ability to mimic natural products and exhibit favorable pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing novel scaffolds that can modulate biological pathways with high precision. The aldehyde functionality at the 3-position of the pyridine ring in 6-(2-Thia-5-azabicyclo[2.2.1]heptan-5-yl)pyridine-3-carbaldehyde provides a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities. This feature makes the compound particularly attractive for use in fragment-based drug design and library screening initiatives.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzymes involved in critical cellular processes. The bicyclic thiazaborole core has been shown to interact with various protein targets, including kinases and proteases, through hydrophobic and hydrogen bonding interactions. Preliminary studies have suggested that derivatives of this scaffold may exhibit inhibitory activity against enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration.

The pyridine ring is another key feature that contributes to the compound's pharmacological potential. Pyridine derivatives are well-documented for their role as bioisosteres, capable of replacing other heterocyclic or acyclic moieties while maintaining or enhancing biological activity. In the context of 6-(2-Thia-5-azabicyclo[2.2.1]heptan-5-yl)pyridine-3-carbaldehyde, the pyridine moiety may serve as a recognition element for binding to specific amino acid residues in protein targets, thereby facilitating drug-receptor interactions.

Recent advances in computational chemistry have enabled researchers to predict the binding modes and affinity of such compounds with unprecedented accuracy. Molecular docking studies using 6-(2-Thia-5-azabicyclo[2.2.1]heptan-5-yl)pyridine-3-carbaldehyde have revealed promising interactions with several enzyme targets, suggesting its utility as a lead compound for further optimization. These computational insights have guided experimental efforts toward the synthesis of more potent and selective analogs.

The aldehyde group at the 3-position of the pyridine ring is particularly interesting from a synthetic perspective. Aldehydes are versatile functional groups that can undergo a wide range of reactions, including condensation reactions with nucleophiles to form imines or Schiff bases, or oxidation to yield carboxylic acids. These transformations provide multiple avenues for generating structurally diverse derivatives, which can be screened for biological activity.

In addition to its potential as an inhibitor core, 6-(2-Thia-5-azabicyclo[2.2.1]heptan-5-yl)pyridine-3-carbaldehyde may also serve as a building block for the development of chiral drugs. The presence of stereocenters within the bicyclic scaffold allows for the synthesis of enantiomerically pure compounds, which are often required for optimal pharmacological activity and reduced side effects.

The compound's solubility profile is another factor that merits consideration in drug development contexts. While preliminary solubility data suggests moderate water solubility, this property can be modulated through structural modifications aimed at improving bioavailability and pharmacokinetic properties.

Future research directions may include exploring the compound's interactions with nucleic acids or other non-protein targets, as well as investigating its potential applications in photodynamic therapy or other non-traditional therapeutic modalities. The versatility of 6-(2-Thia-5-azabicyclo[2.2.1]heptan-5-yl)pyridine-3-carbaldehyde makes it a valuable asset in the pharmaceutical chemist's toolkit, offering opportunities for innovation across multiple disease areas.